Cas no 15421-51-9 (D-myo-Inositol,1-(dihydrogen phosphate))
15421-51-9 structure
Product Name:D-myo-Inositol,1-(dihydrogen phosphate)
CAS No:15421-51-9
MF:C6H13O9P
MW:260.135783910751
CID:181038
PubChem ID:107737
Update Time:2025-04-19
D-myo-Inositol,1-(dihydrogen phosphate) Chemical and Physical Properties
Names and Identifiers
-
- D-myo-Inositol,1-(dihydrogen phosphate)
- [(2R,3S,5R,6R)-2,3,4,5,6-pentahydroxycyclohexyl] dihydrogen phosphate
- [(2S,3R,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxyphosphonic acid
- (1R,2R,3R,4R,5R,6S)-2,3,4,5,6-pentahydroxycyclohexyl dihydrogen phosphate
- (1S,2R,3R,4S,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl dihydrogen phosphate
- (2R,3R,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl dihydrogen phosphate
- inositol 1-phosphate
- Inositol phosphate
- Inositol 1-monophosphate
- myo-Inositol, 1-(dihydrogen phosphate)
- Epitope ID:144997
- D-myo-Inositol 1-dihydrogenphosphate
- (+/-)-MYO-INOSITOL-1-PHOSPHATE
- myo-inositol 1-phosphate
- SCHEMBL235876
- [(2R,3R,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl] dihydrogen phosphate
- 5G9I890092
- Ins(1)P
- Q27078074
- D-myo-Inositol, 1-(dihydrogen phosphate)
- INOSITOL MONOPHOSPHATE [MI]
- Myoinositol 3-phosphate
- 15421-51-9
- myo-Inositol-1-phosphate
- GTPL5203
- 1-(dihydrogen phosphate) DL-myo-Inositol
- D-Myo-Inositol-1-Phosphate
- SCHEMBL1027166
- Ins1P
- 2831-74-5
- 573-35-3
- 1D-myo-Inositol 1-monophosphate
- D-myo-Inositol 1-phosphate
- UNII-5G9I890092
- CHEBI:18297
- NS00122270
- Myoinositol 1-phosphate
- BDBM50191323
- CHEMBL3959608
- myo-inositol 1-monophosphate
- DTXSID001315105
- I1P
- INOSITOL MONOPHOSPHATE
- DL-myo-Inositol 1-phosphate
- 1D-myo-inositol 1-phosphate
- D-myo-Inositol, 3-(dihydrogen phosphate)
- C01177
- 1-(dihydrogen phosphate) myo-Inositol
- 1,2,3,4,5,6-cyclohexanehexol, 1-(dihydrogen phosphate), (1alpha,2alpha,3alpha,4beta,5alpha,6beta)-
- (1S,2R,3R,4S,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl phosphate
- L-myo-Inositol 1-phosphate
- 1D-myo-inositol 4-phosphate
- 1D-myo-Inositol 3-phosphate
- 1D-myo-inositol 4-phosphate dianion
- Inositol 3-phosphate
- 1D-myo-Inositol 4-monophosphate
- 1L-myo-Inositol 1-phosphate
- (1S,2R,3S,4S,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl phosphate
- D-myo-Inositol 4-phosphate
- 1D-myo-inositol 1-phosphate(2-)
- 1D-myo-inositol 3-phosphate(2-)
- 1D-myo-inositol 1-phosphate dianion
- 1D-myo-Inositol 3-monophosphate
- 1L-myo-inositol 1-phosphate(2-)
- D-myo-Inositol 3-phosphate
- D-myo-Inositol 3-monophosphate
-
- Inchi: 1S/C6H13O9P/c7-1-2(8)4(10)6(5(11)3(1)9)15-16(12,13)14/h1-11H,(H2,12,13,14)/t1?,2-,3+,4-,5-,6?/m1/s1
- InChI Key: INAPMGSXUVUWAF-GCVPSNMTSA-N
- SMILES: P(=O)(O)(O)OC1[C@@H]([C@@H](C([C@@H]([C@H]1O)O)O)O)O
Computed Properties
- Exact Mass: 260.03
- Monoisotopic Mass: 260.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 168A^2
- XLogP3: -4.8
Experimental Properties
- Density: 2.027g/cm3
- Boiling Point: 517.442ºC at 760 mmHg
- Flash Point: 266.74ºC
- Refractive Index: 1.651
D-myo-Inositol,1-(dihydrogen phosphate) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
15421-51-9 (D-myo-Inositol,1-(dihydrogen phosphate)) Related Products
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